Cas no 1824-52-8 (bemetizide)

• Product Name: bemetizide
• CAS No: 1824-52-8
• MF: C₁₅H₁₆ClN₃O₄S₂
• MW: 401.888239860535
• CID: 93685
• PubChem ID: 72070
• Update Time: 2025-04-18

bemetizide Chemical and Physical Properties

Names and Identifiers

• bemetizide
• Bemetizide [INN:BAN]
• Dehydrosanol
• BRN 0631888
• Bemeticide
• Bemetizida
• Bemetizida [INN-Spanish]
• 6-Chloro-3-(1-phenylethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine- 7-sulfonamide 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine, 3,4-dihydro-6-chloro-3-(alpha-methylbenzyl)-7-sulfamoyl-, 1,1-dioxide
• 6-Chlor-3,4-dihydro-3-(alpha-methylbenzyl)-7-sulfamoyl-2H-1,2,4-benzothiadiazine-1,1-dioxide
• 6-Chloro-3,4-dihydro-3-(alpha-methylbenzyl)-2H-1,2
• Bemetizidum
• Bemetizidum [INN-Latin]
• DIU 60
• Pertensosanol
• SU 7078
• UNII-EZN4D2O31B
• Q27277448
• DTXSID30862759
• 1824-52-8
• bemetizid
• CHEBI:135640
• NS00002352
• BEMETIZIDE [MART.]
• CHEMBL2104003
• DTXSID301021632
• EZN4D2O31B
• Bemetizide (1.0mg/ml in DMSO)
• 6-Chloro-3,4-dihydro-3-(alpha-methylbenzyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• 6-chloro-1,1-dioxo-3-(1-phenylethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• EINECS 217-357-5
• 6-CHLORO-3,4-DIHYDRO-3-(.ALPHA.-METHYLBENZYL)-2H-1,2,4-BENZOTHIADIAZINE-7-SULFONAMIDE 1,1-DIOXIDE
• BEMETIZIDE [INN]
• 6-Chloro-1,1-dioxo-3-(1-phenylethyl)-1,2,3,4-tetrahydro-1lambda~6~,2,4-benzothiadiazine-7-sulfonamide
• SCHEMBL564338
• BEMETIZIDE [WHO-DD]

• Inchi： 1S/C15H16ClN3O4S2/c1-9(10-5-3-2-4-6-10)15-18-12-7-11(16)13(24(17,20)21)8-14(12)25(22,23)19-15/h2-9,15,18-19H,1H3,(H2,17,20,21)
• InChI Key： PYVUMAGVCSQCBD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C(C)C1C=CC=CC=1)NS2(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 401.02728
• Monoisotopic Mass: 401.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Density: 1.481
• Boiling Point: 623.3°Cat760mmHg
• Flash Point: 330.8°C
• Refractive Index: 1.63
• PSA: 118.36
• LogP: 5.14970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides